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Compound of Interest

Compound Name: 2-Iodo-5-nitrotoluene

Cat. No.: B1294305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for 2-Iodo-
5-nitrotoluene, a key intermediate in various chemical syntheses. The following sections detail

its hazardous properties, safe handling procedures, and emergency protocols, compiled from

safety data sheets (SDS), chemical databases, and relevant scientific literature.

Chemical and Physical Properties
2-Iodo-5-nitrotoluene is a yellow crystalline solid.[1] Key quantitative physical and chemical

properties are summarized in the table below for easy reference.
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Property Value References

Molecular Formula C₇H₆INO₂ [2][3][4][5]

Molecular Weight 263.03 g/mol [2][3][4][5]

CAS Number 5326-38-5 [1][3]

EC Number 226-204-1 [1][3]

Appearance Yellow crystalline solid/powder [1][6]

Melting Point 103-107 °C [6]

Boiling Point 309.2 ± 30.0 °C (Predicted) [6]

Density 1.883 ± 0.06 g/cm³ (Predicted) [6]

Solubility
Insoluble in water; Soluble in

ethanol, ether, and benzene.
[7]

Sensitivity Light Sensitive [6]

Hazard Identification and Classification
2-Iodo-5-nitrotoluene is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard Class Hazard Category Hazard Statement References

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation
[2]

NFPA 704 Ratings:[1]
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Health: 2 (Intense or continued but not chronic exposure could cause temporary

incapacitation or possible residual injury)

Flammability: 1 (Materials that require considerable preheating before ignition and

combustion can occur)

Instability: 0 (Normally stable, even under fire exposure conditions, and is not reactive with

water)

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and dusts if ventilation is inadequate.

3.2. Handling Procedures

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

3.3. Storage Conditions

Keep container tightly closed in a dry and well-ventilated place.[1]

Store in a cool place.[1]

Keep in a dark place as the compound is light-sensitive.[6]
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Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
4.1. Representative Synthesis of 2-Iodo-5-nitrotoluene

While a specific, detailed protocol for the synthesis of 2-Iodo-5-nitrotoluene was not found in

the searched literature, a representative procedure can be extrapolated from the synthesis of

similar iodinated nitroaromatic compounds. A plausible method involves the iodination of 3-

nitrotoluene.

Materials:

3-Nitrotoluene

Iodine (I₂)

Periodic acid (H₅IO₆)

Sulfuric acid (concentrated)

Acetic acid

Sodium bisulfite solution

Dichloromethane

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-

nitrotoluene in a mixture of acetic acid and concentrated sulfuric acid.

Add iodine and periodic acid to the solution.

Heat the reaction mixture to 50-70°C and stir for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).
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After the reaction is complete, cool the mixture to room temperature and pour it into a beaker

containing ice water.

Add sodium bisulfite solution to quench any remaining iodine.

Extract the product with dichloromethane.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography.

4.2. Emergency Procedures
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Situation Protocol References

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[8]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[8]

Inhalation

If breathed in, move person

into fresh air. If not breathing,

give artificial respiration.

Consult a physician.

[8]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[8]

Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide as

extinguishing media. Wear

self-contained breathing

apparatus for firefighting if

necessary.

[1]

Accidental Release

Use personal protective

equipment. Avoid dust

formation. Sweep up and

shovel. Keep in suitable,

closed containers for disposal.

Do not let product enter drains.

[1]

Toxicological Information
Detailed toxicological studies specifically for 2-Iodo-5-nitrotoluene are limited in the public

domain. However, information from related nitrotoluene compounds, particularly o-nitrotoluene,

can provide insights into its potential metabolic pathways and toxic mechanisms. It is important
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to note that this is an extrapolation and should be confirmed with specific studies on 2-Iodo-5-
nitrotoluene.

5.1. Postulated Metabolic Pathway

The metabolism of o-nitrotoluene is known to involve reduction of the nitro group and oxidation

of the methyl group. A similar pathway can be postulated for 2-Iodo-5-nitrotoluene, as

depicted in the diagram below. This metabolic activation can lead to the formation of reactive

intermediates capable of binding to cellular macromolecules like DNA, which is a potential

mechanism of toxicity for nitrotoluene compounds.

2-Iodo-5-nitrotoluene

Nitro
Reduction

Methyl
Oxidation

2-Iodo-5-aminotoluene

2-Iodo-5-nitrobenzyl alcohol

Further Metabolism
(e.g., conjugation) Reactive Intermediates DNA Adducts

Click to download full resolution via product page

Caption: Postulated metabolic pathway of 2-Iodo-5-nitrotoluene.

Experimental Workflows
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6.1. Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-Iodo-5-
nitrotoluene in a laboratory setting.

Start

Assess Risks
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Fume Hood

Weigh and Handle
Carefully to Avoid Dust

Clean Up Spills
Immediately

If Spill Occurs

Dispose of Waste in
Designated Containers

Remove PPE

Wash Hands
Thoroughly

End

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Iodo-5-nitrotoluene.

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety guide. Always consult the most current Safety Data Sheet (SDS) from
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the supplier before handling this chemical and adhere to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1294305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

